Cas no 910442-62-5 (TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE)
TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE
- Tert-Butyl 3-Oxo-6-(Trifluoromethyl)-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate(WX105051)
-
- Inchi: InChI=1S/C19H22F3NO3/c1-17(2,3)26-16(25)23-8-6-18(7-9-23)11-15(24)13-5-4-12(10-14(13)18)19(20,21)22/h4-5,10H,6-9,11H2,1-3H3
- InChI Key: JOUDBMSAVXEVPW-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)C3=CC=C(C=C32)C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218627-1g |
tert-Butyl 3-oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 97% | 1g |
$1346 | 2021-08-04 | |
| Chemenu | CM218627-1g |
tert-Butyl 3-oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 97% | 1g |
$*** | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00098-100MG |
tert-butyl 3-Oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 95% | 100MG |
¥ 2,329.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00098-250MG |
tert-butyl 3-Oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 95% | 250MG |
¥ 3,729.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00098-500MG |
tert-butyl 3-Oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 95% | 500MG |
¥ 6,210.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00098-1G |
tert-butyl 3-Oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 95% | 1g |
¥ 9,312.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00098-5G |
tert-butyl 3-Oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 95% | 5g |
¥ 27,937.00 | 2023-04-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD571532-1g |
tert-Butyl 3-oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 97% | 1g |
¥9884.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537759-100mg |
Tert-butyl 3-oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 98% | 100mg |
¥6203.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537759-250mg |
Tert-butyl 3-oxo-6-(trifluoromethyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
910442-62-5 | 98% | 250mg |
¥9305.00 | 2024-04-25 |
TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE
Introduction to TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) and Its Emerging Applications in Chemical Biology
TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE, identified by the CAS number 910442-62-5, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic entity combines a trifluoromethylated indene core with a piperidine moiety, creating a scaffold that exhibits unique physicochemical properties and biological activities. The compound's molecular architecture is particularly noteworthy due to its ability to engage in multiple biochemical interactions, making it a promising candidate for further exploration in drug discovery and therapeutic development.
The TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE structure (CAS No. 910442-62-5) is characterized by its spirocyclic linkage between the indene and piperidine rings. This spiro configuration introduces rigidity to the molecule, which can enhance binding affinity to biological targets. The presence of a trifluoromethyl group at the 6-position further modulates the electronic properties of the indene ring, potentially improving metabolic stability and lipophilicity—key factors in drug design. Additionally, the tert-butyl ester group at the 1'-carboxylate position serves as a protecting group or a handle for further functionalization, allowing for diverse synthetic strategies.
In recent years, spirocyclic compounds have emerged as a privileged class of molecules in medicinal chemistry due to their ability to adopt unique conformations and interact with biological targets in multiple ways. The spiro[indene-1,4'-piperidine] core of TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) has been particularly studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The trifluoromethyl substituent enhances the compound's bioisosteric properties, allowing it to mimic other functional groups while improving pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) to various biological targets with high accuracy. These studies suggest that the compound can interact with proteins through both hydrophobic and hydrogen bonding interactions, making it a versatile tool for drug design. Furthermore, the spirocyclic structure provides a scaffold that can be easily modified through cross-coupling reactions or other synthetic methodologies, allowing for the generation of libraries of analogs with tailored biological activities.
The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds due to their unique structural features and biological properties. The TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) is no exception and has been explored in several preclinical studies as a potential therapeutic agent. Its ability to modulate enzyme activity and receptor binding has led to investigations into its efficacy against conditions such as inflammation and neurodegenerative diseases. Additionally, the compound's favorable pharmacokinetic properties make it an attractive candidate for further development into an oral therapeutic.
The synthesis of TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yields and purity. However, recent advances in transition metal-catalyzed reactions have made it possible to construct such complex molecules more efficiently than ever before. These methodologies have enabled researchers to access novel derivatives of this scaffold with improved biological activities and reduced toxicities.
The potential applications of TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) extend beyond traditional drug discovery into areas such as chemical biology research tools and probes for studying enzyme mechanisms. Its unique structural features make it an excellent candidate for developing inhibitors or activators of specific enzymatic pathways. Additionally, the compound's ability to interact with biological targets in multiple ways suggests that it could be used as a scaffold for designing molecules with enhanced selectivity and potency.
In conclusion,TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE (CAS No. 910442-62-5) represents a structurally fascinating and biologically active compound with significant potential in pharmaceutical development. Its spirocyclic core combined with a trifluoromethyl group provides a versatile scaffold that can be modified through various synthetic strategies to generate novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE is poised to play an important role in advancing our understanding of biochemical pathways and developing next-generation therapeutics.
910442-62-5 (TERT-BUTYL 3-OXO-6-(TRIFLUOROMETHYL)-2,3-DIHYDROSPIRO[INDENE-1,4'-PIPERIDINE]-1'-CARBOXYLATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)